
Auramine O: Structural Dynamics, Synthesis,
and Bio-Analytical Utility[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Auramine G

CAS No.: 2151-60-2

Cat. No.: B1623217

Get Quote

Executive Summary
Auramine O (Basic Yellow 2) is a diarylmethane fluorochrome defined by a central ketone imine

backbone.[1][2][3] While historically utilized as an industrial dye for textiles and paper, its

modern utility lies in its capacity as a molecular rotor—a fluorescent probe sensitive to

microviscosity—and its specific binding affinity for mycolic acids in Mycobacterium species.[1]

This guide dissects the chemical architecture, synthesis kinetics, and purification protocols of

Auramine O, providing researchers with a rigorous foundation for its application in high-

precision bio-imaging and drug development.

Chemical Architecture & Resonance Mechanics[1]
Core Structural Identity
Auramine O is chemically designated as 4,4'-(imidocarbonyl)bis(N,N-dimethylaniline)

monohydrochloride.[1] Its structure consists of two dimethylaminophenyl rings linked by a

central carbon atom, which is double-bonded to an iminium nitrogen.[1]
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Parameter Specification

IUPAC Name
Bis[4-(dimethylamino)phenyl]methaniminium

chloride

Molecular Formula C₁₇H₂₂ClN₃

Molecular Weight 303.83 g/mol

CAS Number 2465-27-2

Chromophore Class Diarylmethane (Ketone Imine)

Solubility
Soluble in ethanol, DMSO, water; Insoluble in

ether

Resonance and Cationic Stability
The intense yellow color and reactivity of Auramine O stem from the delocalization of the

positive charge across the conjugated system. The central carbon-nitrogen double bond is not

static; the positive charge resonates between the central nitrogen and the terminal

dimethylamino nitrogens.

Form A (Imine): Positive charge localized on the central nitrogen.[1]

Form B (Benzenoid/Quinoid): Charge delocalized to the dimethylamino groups, creating

quinoid character in the phenyl rings.[1]

This resonance stabilizes the cation but also makes the central carbon susceptible to

nucleophilic attack (e.g., hydrolysis), a critical factor in storage stability.[1]

The Molecular Rotor Mechanism (Fluorescence)[1]
[4][5]
Auramine O is a classic Twisted Intramolecular Charge Transfer (TICT) probe.[1] Its

fluorescence quantum yield is intrinsically linked to the viscosity of its environment.

Mechanism of Action
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In low-viscosity solvents (e.g., water), the excited state of Auramine O undergoes rapid rotation

around the phenyl-methine single bonds.[1] This non-radiative relaxation pathway (internal

twisting) dissipates energy effectively, resulting in negligible fluorescence.[1]

In high-viscosity environments (e.g., glycerol, DNA grooves, or rigid cell walls), this rotation is

sterically hindered.[1] The molecule is "locked" in a planar conformation, forcing relaxation

through radiative decay (photon emission).[1]

Visualization: Viscosity-Dependent Fluorescence
The following diagram illustrates the kinetic competition between rotational relaxation and

fluorescence.
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Caption: Kinetic pathway of Auramine O fluorescence. Viscosity restricts the transition to the

twisted non-radiative state, enhancing quantum yield.

Synthetic Pathways[1]
The synthesis of Auramine O typically proceeds via the condensation of N,N-dimethylaniline

with a one-carbon source. The industrial standard utilizes Michler's Ketone, though modern lab-

scale methods prioritize purity over bulk yield.[1]

The Michler’s Ketone Route
This method involves the condensation of Michler's Ketone with ammonium chloride in the

presence of a Lewis acid catalyst (Zinc Chloride).

Reaction Stoichiometry:
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[1][4]

Synthetic Workflow Diagram
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Caption: Step-wise synthesis of Auramine O from Michler's Ketone via Lewis acid-catalyzed

condensation.

Protocol: High-Purity Recrystallization
Commercial Auramine O often contains impurities like Michler's Ketone (a known carcinogen)

and hydrolysis byproducts.[1] For sensitive biological assays (e.g., DNA binding studies), high-

purity refinement is mandatory.[1]

Solvent Selection Logic
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Water: Good for bulk removal of salts but promotes hydrolysis if heated excessively.[1]

Ethanol: Excellent solvent for the dye; poor solvent for inorganic salts.

Dichloromethane (DCM) / Isopropyl Ether: This non-aqueous system is superior for removing

organic contaminants (like unreacted ketone) without risking hydrolysis.[1]

Advanced Purification Protocol (Non-Aqueous)
Based on patent methodologies for >95% purity.[1]

Dissolution: Dissolve 10 g of crude Auramine O in 100 mL of Dichloromethane (DCM) at

35°C. Stir for 30 minutes.

Why: DCM dissolves the Auramine O and organic impurities but leaves behind inorganic

salts.

Filtration: Filter the warm solution through a 0.45 µm PTFE membrane to remove insoluble

inorganic residues.

Precipitation: Slowly add the filtrate to 300 mL of cold Isopropyl Ether under vigorous stirring.

Why: Auramine O is insoluble in ether and will precipitate, while lipophilic impurities (like

Michler's Ketone) remain in the ether phase.[1]

Collection: Collect the yellow precipitate via vacuum filtration.[1]

Washing: Wash the filter cake twice with 20 mL of cold Isopropyl Ether.

Drying: Dry in a vacuum oven at 40°C for 4 hours. Do not exceed 60°C to prevent thermal

decomposition.[1]

Biological Interaction & Safety Profile
DNA Binding Mechanism
Auramine O exhibits specific binding modes with nucleic acids, distinct from simple

intercalation.[1]
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Minor Groove Binding: It associates with the minor groove of double-stranded DNA (dsDNA),

stabilized by van der Waals forces and electrostatic interactions between the cationic imine

and the anionic phosphate backbone.

G-Quadruplex Affinity: Recent studies indicate Auramine O acts as a "turn-on" sensor for G-

quadruplex structures (e.g., c-myc promoter regions), exhibiting significantly higher

fluorescence enhancement upon binding to these structures compared to dsDNA.[1]

Toxicity and Carcinogenicity
Status: IARC Group 2B (Possibly carcinogenic to humans).[1][5] Mechanism:

Bio-activation: Metabolic hydroxylation of the N-methyl groups leads to reactive

electrophiles.[1]

DNA Adducts: These electrophiles can alkylate DNA bases, causing strand breaks and Sister

Chromatid Exchange (SCE).[1]

Contaminant Risk: Historical toxicity data is often confounded by the presence of Michler's

Ketone (a potent carcinogen) in impure dye samples.[1]

Safety Protocol:

Always handle in a fume hood.[1]

Use nitrile gloves (latex is permeable to organic solutions of the dye).[1]

Deactivate spills with 10% sodium hypochlorite (bleach) to cleave the imine bond before

disposal.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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